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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information on the
toxicological and safety profile of C.1. 128300, also known as Solvent Yellow 124. It is intended
for informational purposes for a scientific audience. A comprehensive toxicological assessment
would require access to proprietary data from registration dossiers which are not publicly
available. The information presented here is based on a review of publicly accessible safety
data sheets and chemical databases.

Introduction

C.1. 128300, more commonly identified by its Colour Index name Solvent Yellow 124, is a
yellow azo dye. Its primary application is as a fuel marker in the European Union to differentiate
between heating oil and higher-taxed diesel fuel. While extensive proprietary toxicological data
likely exists for regulatory purposes (e.g., REACH registration), detailed experimental studies
and quantitative data are scarce in the public domain. This guide provides a synthesis of the
available safety and toxicological information.

Chemical Identification
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Identifier Value

Common Name Solvent Yellow 124
C.l. Name C.1. 128300

CAS Number 34432-92-3

EC Number 252-021-1

N-ethyl-N-[2-[1-(2-
Chemical Name methylpropoxy)ethoxy]ethyl]-4-

(phenylazo)benzenamine

Molecular Formula C22H31N302

Molecular Weight 369.50 g/mol

Summary of Toxicological Hazards

The primary source of publicly available toxicological information for Solvent Yellow 124 comes
from Safety Data Sheets (SDS), which provide hazard classifications according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The available data
indicates several health hazards.

Human Health Hazards

A summary of the GHS hazard classifications for human health is presented in the table below.
It is important to note that specific quantitative data, such as LD50 values or No Observed
Adverse Effect Levels (NOAELS), are not consistently reported in publicly available sources.
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Toxicological
Endpoint

GHS Hazard
Classification

Hazard Statement

Notes

Acute Oral Toxicity

Acute Tox. 4

H302: Harmful if

swallowed

This classification
suggests a potential
for toxicity upon
ingestion. Specific
LD50 values are not

publicly available.

Skin

Corrosion/Irritation

No classification

Generally not
considered a skin

irritant.

Serious Eye

Damage/Irritation

No classification

Generally not
considered an eye

irritant.

There is evidence to
suggest that this
substance can cause

Respiratory/Skin ) H317: May cause an ] o
o Skin Sens. 1B ) i ) skin sensitization,

Sensitization allergic skin reaction ) )
leading to an allergic
response upon
repeated contact.
No publicly available

Germ Cell

Mutagenicity

No classification

data suggests

mutagenic potential.

Carcinogenicity

No classification

No publicly available
data suggests

carcinogenic potential.
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Reproductive Toxicity

Repr. 2

H361fd: Suspected of
damaging fertility.
Suspected of
damaging the unborn
child.

This classification
indicates potential
adverse effects on
sexual function and
fertility, as well as on
the development of

the offspring.

Specific Target Organ
Toxicity (Single

Exposure)

No classification

No specific target
organ toxicity has
been identified after a

single exposure.

Specific Target Organ
Toxicity (Repeated

Exposure)

STOTRE 2

H373: May cause
damage to organs
through prolonged or

repeated exposure

The target organs are
not specified in
publicly available

documents.

Aspiration Hazard

No classification

Not considered an

aspiration hazard.

Environmental Hazards

Solvent Yellow 124 is also classified as hazardous to the aquatic environment.

Environmental
Compartment

GHS Hazard Classification

Hazard Statement

Aquatic Environment

H410: Very toxic to aquatic life

Aquatic Chronic 1

with long lasting effects

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of Solvent Yellow 124 are not
available in the public domain. The hazard classifications are based on data submitted to
regulatory agencies, which is typically proprietary.
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For the benefit of researchers, the following diagram illustrates a general workflow for
assessing the acute oral toxicity of a chemical substance, based on OECD Test Guideline 423
(Acute Oral Toxicity - Acute Toxic Class Method).
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Phase 1: Sighting Study

Dose one animal at starting dose (e.g., 300 mg/kg) |

\ 4

Observe for 48 hours

Survival Mortality No effect

Pha‘ 'e 2: Main Study

\ 4 Y

Dose two more animals at the same dose Dose two animals at a higher dose (e.g., 2000 mg/kg)

Dose two animals at a lower dose (e.g., 50 mg/kg) |

\ 4

|4

Observe animals for 14 days |~

;l
|

\ 4

Record mortality and clinical signs

\ 4

Necropsy of all animals

\ 4

Determine GHS Category

Click to download full resolution via product page

General workflow for an acute oral toxicity study.
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Potential Signaling Pathways in Toxicity

Given the classification as a skin sensitizer, the adverse outcome pathway (AOP) for skin
sensitization is relevant. This pathway describes the key events from the molecular initiating
event to the adverse outcome at the organism level.

Molecular Initiating Event: leads to l.<ey Event 1 . triggers i.(e.y Event 2 . results in Key E,Wn.l 3 causes Adverse Outcome:
L > . Keratinocyte activation Dendritic cell activation [——————»| T-cell activation and EEE—— " o
Covalent binding to skin proteins - . A Allergic Contact Dermatitis
and migration proliferation in lymph node

and cytokine release

Hazard Identification
(e.g., GHS Classifications for
Solvent Yellow 124)

/N

Exposure Assessment
Dose-Response Assessment (Identlijfies routes and levels
(Requires quantitative data like

of potential human and
NOAELs, LD50s - DATA GAP) environmental exposure)

N/

Risk Characterization
(Integrates hazard, dose-response,
and exposure data to estimate
the probability of adverse effects)

Click to download full resolution via product page

» To cite this document: BenchChem. [Toxicological and Safety Profile of C.I. 128300 (Solvent

Yellow 124)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619675#c-i-128300-toxicological-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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